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Compound of Interest

2,4-Dibromothiazole-5-carboxylic
Compound Name: o
aci

Cat. No.: B163281

Essential Safety and Handling Guide for 2,4-
Dibromothiazole-5-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
2,4-Dibromothiazole-5-carboxylic acid (CAS No. 139669-96-8). While a specific Safety Data
Sheet (SDS) for this compound was not located, this document synthesizes data from the SDS
of closely related analogs, such as 2,4-Dibromothiazole and 2-Bromothiazole-5-carboxylic acid,
to provide comprehensive safety protocols.

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to ensure safety when handling 2,4-
Dibromothiazole-5-carboxylic acid. The following table summarizes the recommended PPE
based on the potential hazards identified for analogous compounds, which include skin
irritation, serious eye damage, and respiratory irritation.[1][2]
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Area of Protection

Required PPE

Specifications and Remarks

Eye and Face Protection

Safety goggles with side-

shields or a face shield.

Must conform to NIOSH (US)
or EN 166 (EU) standards.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Inspect gloves prior to use and
use proper removal

techniques.

Skin and Body Protection

Laboratory coat and, if
necessary, impervious

clothing.

Protective clothing should be
selected based on the specific
laboratory conditions and the
amount of the substance being
handled.[1][3]

Respiratory Protection

Dust mask or a NIOSH/MSHA
or European Standard EN 149

approved respirator.

A respirator is recommended if
exposure limits are exceeded

or if irritation is experienced.[4]

Experimental Workflow and Safety Protocols

The following diagram outlines the standard operating procedure for the safe handling of 2,4-
Dibromothiazole-5-carboxylic acid, from initial preparation to final disposal.
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Preparation

Don Appropriate PPE

Work in a well-ventilated area or fume hood

Avoid dust formation

Prevent contact with skin, eyes, and clothing

Do not eat, drink, or smoke

Disposal N ( Spill & Exposure

Dispose of waste in a sealed, labeled container En case of skin/eye contact, rinse immediately with plenty of water) En case of inhalation, move to fresh air)

Consult local, regional, and national regulations for hazardous waste disposal Gor spills, sweep up and place in a suitable container for disposa)

Do not empty into drains

Click to download full resolution via product page

Safe handling and disposal workflow for 2,4-Dibromothiazole-5-carboxylic acid.
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Operational and Disposal Plans

Handling Procedures:

o Always handle 2,4-Dibromothiazole-5-carboxylic acid in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation of dust or fumes.[1][3]

» Take precautionary measures to avoid the formation of dust.[2][4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4]

» Avoid direct contact with the substance. Do not get it in the eyes, on the skin, or on clothing.

[4]
» Wash hands thoroughly after handling the material.[1]
» Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.[2][4]

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2][4]

¢ Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Rinse mouth
with water.[2]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]
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» Store away from incompatible materials such as strong oxidizing agents and bases.[2][5]
Disposal Plan:

» Disposal of 2,4-Dibromothiazole-5-carboxylic acid and its containers must be in
accordance with all applicable federal, state, and local regulations.

e Itis recommended to dispose of this chemical through a licensed professional waste
disposal service.[2][4]

e Do not allow the product to enter drains or waterways.[4] Contaminated packaging should be
treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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